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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzoic acid

Cat. No.: B126250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the core physicochemical properties of

2-Chloro-4-fluorobenzoic acid, a compound of interest in various research and development

applications. The data presented herein is compiled from verified chemical databases.

Chemical Identity and Molecular Properties
2-Chloro-4-fluorobenzoic acid is a halogenated aromatic carboxylic acid. Its fundamental

properties, including molecular formula and weight, are crucial for stoichiometric calculations,

analytical method development, and chemical synthesis.

The molecular formula is C₇H₄ClFO₂.[1][2][3][4][5] The molecular weight is approximately

174.56 g/mol .[1][5] More precise measurements indicate values of 174.55 g/mol [1] and

174.557 g/mol .[2][3][4]

A summary of these key quantitative identifiers is provided in Table 1.
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Parameter Value Reference

Molecular Formula C₇H₄ClFO₂ [1][2][3][4][5]

Molecular Weight 174.56 g/mol [1][5]

Monoisotopic Mass 173.988388 Da [1][2]

CAS Number 2252-51-9 [1][3][4]

Determination of Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. For 2-Chloro-4-fluorobenzoic acid (C₇H₄ClFO₂), the calculation is based

on the atomic masses of Carbon (C), Hydrogen (H), Chlorine (Cl), Fluorine (F), and Oxygen

(O).

Experimental Protocol: While the molecular weight can be calculated theoretically, it is

experimentally confirmed using mass spectrometry. In this technique, a sample is ionized, and

the ions are separated based on their mass-to-charge ratio (m/z). The resulting mass spectrum

provides a precise measurement of the molecular mass of the parent ion, confirming the

compound's identity and purity.

The logical relationship between the atomic composition and the final molecular weight is

illustrated in the diagram below.
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Figure 1: Molecular Weight Composition of 2-Chloro-4-fluorobenzoic Acid

Constituent Atoms & Atomic Weights

Calculation of Total Mass Contribution

C₇H₄ClFO₂

Molecular Weight: 174.56 g/mol

Carbon (C)
12.011 u

Hydrogen (H)
1.008 u

Chlorine (Cl)
35.453 u

Fluorine (F)
18.998 u

Oxygen (O)
15.999 u

7 x C

7 x 12.011 = 84.077

4 x H

4 x 1.008 = 4.032

1 x Cl

1 x 35.453 = 35.453

1 x F

1 x 18.998 = 18.998

2 x O

2 x 15.999 = 31.998

Sum

Σ = 174.558 g/mol

Click to download full resolution via product page

Caption: Logical breakdown of molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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